N'-(2-furoyloxy)-3-methylbenzenecarboximidamide
Overview
Description
N-(2-furoyloxy)-3-methylbenzenecarboximidamide, also known as FUBIMINA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FUBIMINA belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities, including anticancer, antiviral, and antitumor properties.
Mechanism of Action
The mechanism of action of N'-(2-furoyloxy)-3-methylbenzenecarboximidamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the growth and replication of cancer cells and viruses. N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for the replication of DNA in cancer cells. In viral infections, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has been found to inhibit the activity of reverse transcriptase, an enzyme that is essential for the replication of the virus.
Biochemical and physiological effects:
N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has been found to have several biochemical and physiological effects. In cancer cells, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has been shown to induce apoptosis, or programmed cell death, which is a natural process that eliminates damaged or abnormal cells. N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for the growth and spread of cancer cells. In viral infections, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has been found to inhibit the replication of the virus and reduce the viral load in infected cells.
Advantages and Limitations for Lab Experiments
N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has several advantages for lab experiments, including its high potency and selectivity, which make it an ideal candidate for drug development. However, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has several limitations, including its poor solubility in water, which can make it difficult to administer in vivo. Additionally, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has not been extensively studied for its toxicity and safety profile, which is essential for its clinical development.
Future Directions
There are several future directions for the study of N'-(2-furoyloxy)-3-methylbenzenecarboximidamide, including its potential use in combination therapy with other anticancer and antiviral drugs. Additionally, further studies are needed to determine the optimal dosage and administration of N'-(2-furoyloxy)-3-methylbenzenecarboximidamide for its clinical use. Furthermore, the development of novel formulations of N'-(2-furoyloxy)-3-methylbenzenecarboximidamide, such as nanoparticles and liposomes, could improve its solubility and bioavailability, making it a more effective therapeutic agent. Overall, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has significant potential for the treatment of cancer and viral infections, and further research is needed to fully understand its mechanism of action and therapeutic potential.
Scientific Research Applications
N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and viral infections. In cancer research, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has shown promising results in inhibiting the growth of cancer cells, particularly in breast cancer and lung cancer. In viral infections, N'-(2-furoyloxy)-3-methylbenzenecarboximidamide has been found to be effective against several viruses, including HIV, hepatitis B, and hepatitis C.
properties
IUPAC Name |
[(Z)-[amino-(3-methylphenyl)methylidene]amino] furan-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c1-9-4-2-5-10(8-9)12(14)15-18-13(16)11-6-3-7-17-11/h2-8H,1H3,(H2,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKEPUYQNERUQSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=NOC(=O)C2=CC=CO2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)/C(=N/OC(=O)C2=CC=CO2)/N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-methyl-4-[(4-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide](/img/structure/B3905467.png)
![3,4-dimethoxy-N'-[(2-methyl-3-nitrobenzoyl)oxy]benzenecarboximidamide](/img/structure/B3905469.png)
![ethyl 7-methyl-2-[(5-methyl-2-furyl)methylene]-5-[4-(methylthio)phenyl]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B3905509.png)
![2-({[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-1H-isoindole-1,3(2H)-dione](/img/structure/B3905512.png)
![3-[3-(allyloxy)phenyl]-1-(4-methylphenyl)-2-propen-1-one](/img/structure/B3905514.png)
![ethyl 5-(2,5-dimethoxyphenyl)-7-methyl-2-[(3-methyl-2-thienyl)methylene]-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B3905524.png)
![2-({2-methoxy-4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}methyl)benzonitrile](/img/structure/B3905531.png)
![(2E)-N-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-N-(2-methoxyethyl)-3-phenylprop-2-en-1-amine](/img/structure/B3905537.png)
![{4-[2-(3-chlorobenzoyl)carbonohydrazonoyl]phenoxy}acetic acid](/img/structure/B3905538.png)
![(3-{2-[hydroxy(diphenyl)acetyl]carbonohydrazonoyl}-1H-indol-1-yl)acetic acid](/img/structure/B3905540.png)
